hexyl 4-(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

• IUPAC Name: hexyl 4-(4-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C18H23FN2O3/c1-3-4-5-6-11-24-17(22)15-12(2)20-18(23)21-16(15)13-7-9-14(19)10-8-13/h7-10,16H,3-6,11H2,1-2H3,(H2,20,21,23)
• InChI Key: VDVCBLYVQRCVSL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC(=O)C1=C(NC(=O)NC1C2=CC=C(C=C2)F)C
• Molecular Formula: C18H23FN2O3
• Molecular Weight: 334.4 g/mol

Description

The compound is a pyrimidine derivative with a fluorophenyl group and a hexyl group attached. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. The presence of the fluorophenyl group might influence the compound’s reactivity and interactions due to the electronegativity of fluorine.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, a fluorophenyl group, and a hexyl chain. The exact geometry and conformation could be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions, depending on the conditions. For example, the pyrimidine ring might be susceptible to electrophilic substitution reactions, while the fluorophenyl group might undergo nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the fluorophenyl group might increase its polarity and influence its solubility.

Mechanism of Action

Without specific context, it’s challenging to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological targets.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The potential applications and future directions for this compound would depend on its properties and effects. For instance, if it shows promising biological activity, it could be further studied as a potential pharmaceutical compound.